Cas no 2044702-71-6 (methyl 5-(3-((tert-butoxycarbonyl)amino)phenyl)isoxazole-3-carboxylate)

• Product Name: methyl 5-(3-((tert-butoxycarbonyl)amino)phenyl)isoxazole-3-carboxylate
• CAS No: 2044702-71-6
• MF: C₁₆H₁₈N₂O₅
• MW: 318.324524402618
• CID: 4634964
• Update Time: 2025-05-26

methyl 5-(3-((tert-butoxycarbonyl)amino)phenyl)isoxazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 5-(3-tert-butoxycarbonylamino-phenyl)-isoxazole-3-carboxylic acid ethyl mester
• 3-Isoxazolecarboxylic acid, 5-[3-[[(1,1-dimethylethoxy)carbonyl]amino]phenyl]-, methyl ester
• methyl 5-[3-[(2-methylpropan-2-yl)oxycarbonylamino]phenyl]-1,2-oxazole-3-carboxylate
• methyl 5-(3-((tert-butoxycarbonyl)amino)phenyl)isoxazole-3-carboxylate

• Inchi： 1S/C16H18N2O5/c1-16(2,3)22-15(20)17-11-7-5-6-10(8-11)13-9-12(18-23-13)14(19)21-4/h5-9H,1-4H3,(H,17,20)
• InChI Key： ALHKQYPJGBKZDS-UHFFFAOYSA-N
• SMILES： O1C(C2=CC=CC(NC(OC(C)(C)C)=O)=C2)=CC(C(OC)=O)=N1

Additional information on methyl 5-(3-((tert-butoxycarbonyl)amino)phenyl)isoxazole-3-carboxylate

Methyl 5-(3-((tert-butoxycarbonyl)amino)phenyl)isoxazole-3-carboxylate (CAS No. 2044702-71-6)

Methyl 5-(3-((tert-butoxycarbonyl)amino)phenyl)isoxazole-3-carboxylate, a compound with the CAS registry number 2044702-71-6, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of isoxazoles, which are five-membered heterocycles containing one oxygen and one nitrogen atom. The structure of this molecule is characterized by a tert-butoxycarbonyl (Boc) group attached to an amino-substituted phenyl ring, which is further connected to an isoxazole ring via a methylene group. The carboxylic acid moiety at the 3-position of the isoxazole ring is esterified with a methyl group, conferring it with unique chemical properties.

The synthesis of methyl 5-(3-((tert-butoxycarbonyl)amino)phenyl)isoxazole-3-carboxylate typically involves multi-step organic reactions, including nucleophilic substitutions, condensations, and protecting group strategies. The Boc group serves as a common protecting group for amines, ensuring the stability of the amine functionality during subsequent reaction steps. This compound is often employed as an intermediate in the synthesis of more complex molecules, particularly in drug discovery programs targeting various therapeutic areas.

Recent studies have highlighted the potential of methyl 5-(3-((tert-butoxycarbonyl)amino)phenyl)isoxazole-3-carboxylate in the development of novel bioactive agents. For instance, research has demonstrated its ability to modulate key enzymes and receptors involved in inflammatory pathways, making it a promising candidate for anti-inflammatory drug development. Additionally, its structural features make it amenable to further functionalization, enabling chemists to explore its potential in other therapeutic areas such as oncology and neurodegenerative diseases.

From an analytical standpoint, this compound can be characterized using advanced spectroscopic techniques such as NMR (Nuclear Magnetic Resonance) and MS (Mass Spectrometry). These methods provide critical insights into its molecular structure and purity, ensuring its suitability for downstream applications. Furthermore, computational chemistry tools have been utilized to predict its pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME), which are crucial for determining its drug-like qualities.

In terms of applications, methyl 5-(3-((tert-butoxycarbonyl)amino)phenyl)isoxazole-3-carboxylate has been explored in preclinical studies for its potential as a lead compound in drug development. Its ability to interact with specific biological targets has been validated through in vitro assays, including enzyme inhibition assays and cell-based assays. These studies have provided valuable data on its efficacy and selectivity profiles, paving the way for further preclinical testing.

Looking ahead, the continued exploration of methyl 5-(3-((tert-butoxycarbonyl)amino)phenyl)isoxazole-3-carboxylate holds significant promise for advancing our understanding of complex biological systems and developing innovative therapeutic interventions. As research progresses, this compound may serve as a cornerstone for designing next-generation drugs with enhanced efficacy and reduced side effects.